Cas no 321345-36-2 (1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide)

• Product Name: 1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide
• CAS No: 321345-36-2
• MF: C₁₅H₁₂FNO₂S
• MW: 289.324686050415
• MDL: MFCD04114777
• CID: 293359
• PubChem ID: 17807805
• Update Time: 2025-09-28

1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• 1-fluoro-3-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
• 1-fluoro-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]Benzene
• A-TOSYL-(3-FLUOROBENZYL) ISOCYANIDE
• [1-(3-Fluorophenyl)-1-Tosyl]Methyl Isocyanide
• 1-Fluoro-3-(isocyano(tosyl)methyl)benzene
• 3-fluorophenyl-tolylsulfonomethylisocyanide
• FD6029
• A5782
• FT-0604152
• Benzene, 1-fluoro-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• AMY21479
• 321345-36-2
• [1-(3-fluorophenyl)-1-tosyl]methylisocyanide
• SCHEMBL4833791
• AB18962
• MFCD04114777
• AKOS028109919
• 1-Fluoro-3-[isocyano(4-methylbenzene-1-sulfonyl)methyl]benzene
• DTXSID50591074
• 1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide

• MDL： MFCD04114777
• Inchi： 1S/C15H12FNO2S/c1-11-6-8-14(9-7-11)20(18,19)15(17-2)12-4-3-5-13(16)10-12/h3-10,15H,1H3
• InChI Key： QOEGZIMRMSXLIL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC=C(C=1)F)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 289.05700
• Monoisotopic Mass: 289.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 42.52000
• LogP: 3.83740